5-(2-Chloroethyl)-2-methyl-4-phenyl-1,3-oxazole

• CAS No.: 89149-96-2
• Molecular Formula: C12H12ClNO
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 5-(2-chloroethyl)-2-methyl-4-phenyl-1,3-oxazole
• InChI: InChI=1S/C12H12ClNO/c1-9-14-12(11(15-9)7-8-13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key: FZUIUKOOUSSDJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(O1)CCCl)C2=CC=CC=C2

Description

5-(2-Chloroethyl)-2-methyl-4-phenyl-1,3-oxazole is a useful research compound. Its molecular formula is C12H12ClNO and its molecular weight is 221.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

N,N-Dimethylformamide (4.0 ml) was added to a solution of 5-(2-hydroxyethyl)-2-methyl-4-phenyloxazole (10.5 g) in chloroform (100 ml) and, under ice-cooling and stirring, thionyl chloride (11.4 ml) was added dropwise. The mixture was refluxed for 30 minutes and the solvent was distilled off. Then, ice water was added and the mixture was neutralized with sodium hydrogen carbonate and extracted with ethyl ether. The ethyl ether layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled off to give an oil of 5-(2-chloroethyl)-2-methyl-4-phenyloxazole, yield 11.0 g (96.5%).